4-Cyclopropoxy-2-ethyl-3-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-ethyl-3-methylpyridine
• InChI: InChI=1S/C11H15NO/c1-3-10-8(2)11(6-7-12-10)13-9-4-5-9/h6-7,9H,3-5H2,1-2H3
• InChI Key: REQLDNGDPLLNAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1C)OC2CC2

Description

4-Cyclopropoxy-2-ethyl-3-methylpyridine is a substituted pyridine derivative characterized by a cyclopropoxy group at the 4-position, an ethyl group at the 2-position, and a methyl group at the 3-position of the pyridine ring. Pyridine derivatives are widely studied due to their applications in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-ethyl-3-methylpyridine can be achieved through various methods. One common approach involves the reaction of acetylene with ammonia over a catalyst containing aluminum, iron, and cadmium oxides

Industrial Production Methods

Industrial production of pyridine derivatives often involves gas-phase synthesis from carbonyl compounds and ammonia. This method is economically viable and produces high yields of the desired compounds .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-ethyl-3-methylpyridine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while substitution reactions may produce various alkylated pyridines.

Scientific Research Applications

4-Cyclopropoxy-2-ethyl-3-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds.

Medicine: It is investigated for its potential therapeutic properties.

Industry: It is used in the production of polymers, solvents, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-ethyl-3-methylpyridine involves its interaction with specific molecular targets and pathways. The exact mechanism depends on the context in which the compound is used. For example, in biological systems, it may interact with enzymes or receptors to exert its effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-cyclopropoxy-2-ethyl-3-methylpyridine with three pyridine derivatives from the literature, focusing on substituent effects, synthesis, and inferred properties.

Substituent Electronic Effects

• 4-Cyclopropoxy-2-ethyl-3-methylpyridine: The cyclopropoxy group is an electron-withdrawing substituent due to the oxygen atom, while ethyl and methyl groups are electron-donating.
• Nitro-Substituted Pyridines (7c, 7d, and 2-aminopyridine): Nitro groups are strongly electron-withdrawing, making the ring electron-deficient and reactive toward nucleophilic substitution or reduction . For example, 2-methoxy-4-methyl-5-nitropyridine (7c) is synthesized in 95% yield, suggesting efficient nitration under optimized conditions .

Steric Effects

• The cyclopropoxy group introduces significant steric bulk compared to smaller alkoxy groups (e.g., methoxy in 7c/7d). This may reduce reaction yields in subsequent substitutions due to hindered access to the reactive site.
• In 2-methoxy-4-methyl-3-nitropyridine (7d), the proximity of the 3-nitro and 4-methyl groups likely causes steric strain, contributing to its lower synthesis yield (80% vs. 95% for 7c) .